Cas no 1236298-61-5 (BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-)

BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- is a boronic acid derivative featuring a methylsulfonyl-substituted benzamide core and a pinacol boronate ester group. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where the boronate ester serves as a key intermediate for constructing biaryl or heteroaryl structures. Its stability under typical reaction conditions and compatibility with diverse catalytic systems make it a valuable reagent in medicinal chemistry and materials science. The methylsulfonyl group enhances solubility and reactivity, while the pinacol boronate moiety ensures efficient transmetalation. This product is particularly useful for synthesizing complex organic molecules with high precision and yield.
BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- structure
1236298-61-5 structure
Product Name:BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
CAS No:1236298-61-5
MF:C14H20BNO5S
MW:325.188302993774
MDL:MFCD22494375
CID:5231387
Update Time:2026-03-07

BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • N-methanesulfonyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • P17024
    • N-methylsulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • Benzamide,N-(methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • N-(Methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide
    • BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • MDL: MFCD22494375
    • Inchi: 1S/C14H20BNO5S/c1-13(2)14(3,4)21-15(20-13)11-8-6-7-10(9-11)12(17)16-22(5,18)19/h6-9H,1-5H3,(H,16,17)
    • InChI Key: HNCGZBIUJZXANT-UHFFFAOYSA-N
    • SMILES: S(C)(NC(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 524
  • Topological Polar Surface Area: 90.1

BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486625-250 mg
N-(Methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide, 60%; .
1236298-61-5 60%
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abcr
AB486625-1 g
N-(Methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide, 60%; .
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abcr
AB486625-250mg
N-(Methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide, 60%; .
1236298-61-5 60%
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abcr
AB486625-1g
N-(Methylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide, 60%; .
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BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
1236298-61-5 60.0%
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Additional information on BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-

BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL) - A Comprehensive Overview

The compound with CAS No. 1236298-61-5, known as BENZAMIDE, N-(METHYLSULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL), is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemical research.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a benzamide core with a methanesulfonyl group attached to the nitrogen atom. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety is a key feature of this molecule. This boron-containing ring system contributes to the compound's stability and reactivity under various conditions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzamide derivative followed by the introduction of the methanesulfonyl group and the dioxaborolane moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

Applications in Research

This compound has found applications in diverse areas such as drug discovery and materials science. Its role as a building block in organic synthesis has been pivotal in constructing bioactive molecules with potential therapeutic applications.

Recent Research Findings

Recent studies have highlighted the potential of this compound in enhancing the efficiency of certain chemical reactions. For instance, researchers have demonstrated its utility as a catalyst in asymmetric synthesis processes.

Future Prospects

Looking ahead, the versatility of this compound suggests that it will continue to play a significant role in advancing chemical research and development.

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